2-{[(3,4-DICHLOROPHENYL)METHYL]SULFANYL}-4-(4-FLUOROPHENYL)-6-PHENYLPYRIDINE-3-CARBONITRILE

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-4-(4-fluorophenyl)-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C25H15Cl2FN2S/c26-22-11-6-16(12-23(22)27)15-31-25-21(14-29)20(17-7-9-19(28)10-8-17)13-24(30-25)18-4-2-1-3-5-18/h1-13H,15H2
• InChI Key: OSHZWTMHYUKMSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=C(C=C3)F)C#N)SCC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C25H15Cl2FN2S
• Molecular Weight: 465.4 g/mol

Description

2-[(3,4-Dichlorobenzyl)thio]-4-(4-fluorophenyl)-6-phenylnicotinonitrile is a complex organic compound that features a nicotinonitrile core substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3,4-DICHLOROPHENYL)METHYL]SULFANYL}-4-(4-FLUOROPHENYL)-6-PHENYLPYRIDINE-3-CARBONITRILE typically involves multiple steps, starting from readily available precursors. One common method involves the nucleophilic substitution reaction where a thiol group is introduced to the nicotinonitrile core. The reaction conditions often require the use of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for industrial-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-[(3,4-Dichlorobenzyl)thio]-4-(4-fluorophenyl)-6-phenylnicotinonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Sodium hydride in DMF for nucleophilic substitution or aluminum chloride in dichloromethane for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines.

Scientific Research Applications

2-[(3,4-Dichlorobenzyl)thio]-4-(4-fluorophenyl)-6-phenylnicotinonitrile has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(3,4-DICHLOROPHENYL)METHYL]SULFANYL}-4-(4-FLUOROPHENYL)-6-PHENYLPYRIDINE-3-CARBONITRILE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-[(3,4-Dichlorobenzyl)thio]-4-(4-chlorophenyl)-6-phenylnicotinonitrile
• 2-[(3,4-Dichlorobenzyl)thio]-4-(4-methylphenyl)-6-phenylnicotinonitrile

Uniqueness

2-[(3,4-Dichlorobenzyl)thio]-4-(4-fluorophenyl)-6-phenylnicotinonitrile is unique due to the presence of the fluorophenyl group, which can significantly influence its chemical and biological properties. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets.